Cas no 1807032-14-9 (4-Cyano-2-ethyl-6-formylbenzoic acid)

• Product Name: 4-Cyano-2-ethyl-6-formylbenzoic acid
• CAS No: 1807032-14-9
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5011021
• Update Time: 2025-05-26

4-Cyano-2-ethyl-6-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-6-formylbenzoic acid

• Inchi： 1S/C11H9NO3/c1-2-8-3-7(5-12)4-9(6-13)10(8)11(14)15/h3-4,6H,2H2,1H3,(H,14,15)
• InChI Key： DAXFXAJWRQATPI-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=CC(C#N)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 4-Cyano-2-ethyl-6-formylbenzoic acid

Professional Introduction to 4-Cyano-2-ethyl-6-formylbenzoic acid (CAS No. 1807032-14-9)

4-Cyano-2-ethyl-6-formylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807032-14-9, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its cyano, ethyl, and formyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural framework of 4-Cyano-2-ethyl-6-formylbenzoic acid consists of a benzoic acid core substituted with a cyano group at the 4-position, an ethyl group at the 2-position, and a formyl group at the 6-position. This arrangement imparts distinct reactivity and functionality, making it a compelling subject for investigation in medicinal chemistry and materials science. The presence of the cyano group enhances electrophilicity, while the formyl group serves as a readily accessible site for further derivatization, such as condensation reactions or reduction to alcohols.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-Cyano-2-ethyl-6-formylbenzoic acid and its derivatives. The compound’s ability to participate in various chemical transformations has opened up avenues for designing novel therapeutic agents. For instance, researchers have been investigating its role in developing inhibitors targeting specific enzymatic pathways implicated in inflammatory and metabolic disorders. The cyano group’s ability to interact with biological targets through hydrogen bonding or coordination with metal ions further adds to its appeal as a scaffold for drug discovery.

One of the most promising applications of 4-Cyano-2-ethyl-6-formylbenzoic acid lies in its use as a precursor for synthesizing heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals due to their ability to mimic natural products and exhibit diverse biological activities. By functionalizing the benzoic acid core with additional substituents, scientists can generate complex molecular structures with tailored properties. This approach has led to the discovery of several bioactive molecules with potential therapeutic value.

The formyl group in 4-Cyano-2-ethyl-6-formylbenzoic acid is particularly noteworthy for its reactivity. It can undergo condensation reactions with amino acids or aldehydes to form Schiff bases, which are known for their antimicrobial and anti-inflammatory properties. These Schiff bases have been extensively studied as lead compounds for drug development, highlighting the significance of 4-Cyano-2-ethyl-6-formylbenzoic acid as a building block in medicinal chemistry.

Recent advances in computational chemistry have also facilitated the exploration of 4-Cyano-2-ethyl-6-formylbenzoic acid’s potential applications. Molecular modeling studies have revealed that this compound can interact with biological targets such as enzymes and receptors with high affinity. These insights have guided experimental efforts to optimize its structure for improved efficacy and selectivity. By leveraging computational tools alongside traditional synthetic methods, researchers can accelerate the discovery process and identify promising candidates for further development.

The versatility of 4-Cyano-2-ethyl-6-formylbenzoic acid extends beyond pharmaceutical applications. In materials science, this compound has been explored as a precursor for synthesizing organic semiconductors and dyes. Its ability to form stable complexes with metals makes it useful in catalytic systems, where it can enhance reaction rates or selectively modify reaction pathways. These findings underscore the broad utility of 4-Cyano-2-ethyl-6-formylbenzoic acid across multiple scientific disciplines.

As research continues to uncover new applications for 4-Cyano-2-ethyl-6-formylbenzoic acid, its importance as an intermediate and scaffold compound is likely to grow. The combination of its unique structural features and reactivity makes it an invaluable asset in both academic and industrial settings. Future studies may focus on expanding its synthetic utility or exploring novel biological targets, further solidifying its role in advancing chemical and pharmaceutical innovation.

In conclusion, 4-Cyano-2-ethyl-6-formylbenzoic acid (CAS No. 1807032-14-9) represents a fascinating compound with diverse applications in synthetic chemistry and drug discovery. Its structural features enable participation in various chemical transformations, making it a valuable intermediate for designing novel therapeutic agents and functional materials. As research progresses, this compound is poised to play an increasingly significant role in addressing challenges across multiple scientific domains.